Cas no 18365-70-3 (Hexane,1-(2-propen-1-ylthio)-)

• Product Name: Hexane,1-(2-propen-1-ylthio)-
• CAS No: 18365-70-3
• MF: C₉H₁₈S
• MW: 158.304221630096
• CID: 122948
• PubChem ID: 7010427
• Update Time: 2025-04-18

Hexane,1-(2-propen-1-ylthio)- Chemical and Physical Properties

Names and Identifiers

• Hexane,1-(2-propen-1-ylthio)-
• 1-prop-2-enylsulfanylhexane
• ALLYL N-HEXYL SULPHIDE
• 1-(prop-2-en-1-ylsulfanyl)hexane
• Allyln-hexylsulfide
• 18365-70-3
• DTXSID30426653
• SCHEMBL5376754
• AKOS006228474
• ALLYL N-HEXYL SULFIDE
• FT-0622031
• 3-hexylthio-1-propene

• Inchi： 1S/C9H18S/c1-3-5-6-7-9-10-8-4-2/h4H,2-3,5-9H2,1H3
• InChI Key： YNKIZMIPTRRCJC-UHFFFAOYSA-N
• SMILES： S(CC=C)CCCCCC

Computed Properties

• Exact Mass: 158.11304
• Monoisotopic Mass: 158.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 69.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3A^2
• XLogP3: 3.9

Experimental Properties

• Density: 0.85
• Boiling Point: 208.6°C at 760 mmHg
• Flash Point: 68.9°C
• Refractive Index: 1.465
• PSA: 0
• LogP: 3.48590

Hexane,1-(2-propen-1-ylthio)- Security Information

• Risk Phrases：R36/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Allyl sulfur compounds Allyl sulfur compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Allyl sulfur compounds